Cas no 1820619-11-1 (6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride)

• Product Name: 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride
• CAS No: 1820619-11-1
• MF: C₈H₈BrClFNO
• MW: 268.510623931885
• MDL: MFCD29033989
• CID: 4620344
• PubChem ID: 119056942
• Update Time: 2025-10-30

6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride
• Z2218556206
• 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine;hydrochloride

• MDL： MFCD29033989
• Inchi： 1S/C8H7BrFNO.ClH/c9-5-3-7-8(4-6(5)10)12-2-1-11-7;/h3-4,11H,1-2H2;1H
• InChI Key： DJAFHNKPWKGLIY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)NCCO2)F.Cl

Computed Properties

• Exact Mass: 266.946
• Monoisotopic Mass: 266.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride

Introduction to 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride (CAS No. 1820619-11-1)

6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride (CAS No. 1820619-11-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The introduction of bromine and fluorine substituents in the molecular structure imparts unique properties that enhance its pharmacological profile.

The chemical structure of 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride consists of a benzoxazine core with a bromine atom at the 6-position and a fluorine atom at the 7-position. The presence of these halogen substituents can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing the drug's absorption, distribution, metabolism, and excretion (ADME) characteristics.

Recent studies have highlighted the potential of 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride in various therapeutic areas. One notable application is its use as a potential anticonvulsant agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anticonvulsant activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of voltage-gated sodium channels and GABAergic neurotransmission, which are key targets for anticonvulsant drugs.

Beyond its anticonvulsant properties, 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride has also shown promise in the treatment of neurodegenerative disorders. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress and inhibit apoptosis. These findings suggest that it may have neuroprotective effects that could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride has been investigated for its potential anti-inflammatory and analgesic properties. Research conducted by a team at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity in preclinical models. These findings open up new avenues for its use in managing chronic inflammatory conditions and pain management.

The safety profile of 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride has also been evaluated in several preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

The development of new drugs often involves extensive optimization to improve their pharmacological properties. In this context, researchers have explored various derivatives and analogs of 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters reported on the synthesis and biological evaluation of a series of substituted benzoxazines. The results indicated that certain structural modifications could enhance the potency and selectivity of these compounds.

The future prospects for 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride are promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential applications in various therapeutic areas. Collaborative efforts between academia and industry are crucial for advancing this compound through preclinical and clinical stages.

In conclusion, 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride (CAS No. 1820619-11-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.